2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalene-2-carboxylic acid

• IUPAC Name: 2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalene-2-carboxylic acid
• InChI: InChI=1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-15(12(17)18)7-10-5-4-6-11(10)8-15/h10-11H,4-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key: CKCQCKYSHDFJMR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC1(CC2CCCC2C1)C(=O)O
• Molecular Formula: C15H25NO4
• Molecular Weight: 283.36 g/mol

Description

2-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalene-2-carboxylic acid is a useful research compound. Its molecular formula is C15H25NO4 and its molecular weight is 283.368. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Applications

Compounds with complex structures similar to the one have been explored for their antibacterial properties. For instance, certain azacycloalkylthio penem carboxylic acid derivatives are useful as antibacterials for treating mammals, suggesting potential applications in developing new antibacterial agents (Gabriel, 2007).

Hemoglobin Oxygen Affinity Modulation

Research into modifying hemoglobin's oxygen affinity has led to the development of compounds capable of decreasing human hemoglobin A's oxygen affinity. This indicates a possible application in clinical or biological areas requiring a reversal of depleted oxygen supply, such as ischemia or stroke, and structurally related compounds to the queried chemical could be explored for such purposes (Randad et al., 1991).

Synthesis and Structural Analysis

The queried compound falls within the realm of synthetic organic chemistry, where its synthesis and structural analysis could contribute to the development of new materials or chemical entities with unique properties. For example, exhaustive C-methylation of carboxylic acids by trimethylaluminium has been explored, suggesting a pathway for modifying carboxylic acid derivatives into t-butyl compounds, which may be related to the synthesis or modification of the queried compound (Meisters & Mole, 1974).

Catalytic Properties and Chemical Reactions

The physicochemical and catalytic properties of oxidized carbons after heat treatment under vacuum have been studied, which may provide insights into the chemical behavior and potential catalytic applications of similarly structured compounds (Szymański et al., 2002).

Anticancer Drug Design

Organotin(IV) complexes with amino acetate functionalized Schiff bases have been studied for their cytotoxicity against human tumor cell lines, suggesting the potential of structurally complex compounds for designing new anticancer drugs (Basu Baul et al., 2009).